Cas no 55906-21-3 (ZINC oxalate dihydrate)

• Product Name: ZINC oxalate dihydrate
• CAS No: 55906-21-3
• MF: C₂H₄O₆Zn
• MW: 189.458558082581
• MDL: MFCD00150611
• CID: 2950532
• PubChem ID: 516787
• Update Time: 2025-05-21

ZINC oxalate dihydrate Chemical and Physical Properties

Names and Identifiers

• Zinc oxalate dihydrate
• zinc;oxalate;dihydrate
• ZINC OXALATE
• Zinc(2+) oxalate dihydrate
• 4255-07-6
• 55906-21-3
• MFCD00150611
• ZINC oxalate dihydrate

• MDL： MFCD00150611
• Inchi： 1S/C2H2O4.2H2O.Zn/c3-1(4)2(5)6;;;/h(H,3,4)(H,5,6);2*1H2;/q;;;+2/p-2
• InChI Key： WCKIDCVWRJUPFY-UHFFFAOYSA-L
• SMILES： [Zn+2].[O-]C(C(=O)[O-])=O.O.O

Computed Properties

• Exact Mass: 187.929930g/mol
• Monoisotopic Mass: 187.929930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 60.5
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.3

Experimental Properties

• Density: 3.28
• Solubility: Soluble in dilute mineral acids.

ZINC oxalate dihydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：6.1
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ZINC oxalate dihydrate

Introduction to ZINC oxalate dihydrate (CAS No. 55906-21-3)

The compound ZINC oxalate dihydrate (CAS No. 55906-21-3) is a well-studied chemical entity with significant applications in pharmaceuticals, material science, and industrial processes. This inorganic salt, characterized by its dihydrate form, has garnered attention due to its unique structural and functional properties. The molecular composition of ZINC oxalate dihydrate involves the coordination of zinc ions with oxalate anions, forming a crystalline lattice structure that contributes to its stability and reactivity. This introduction delves into the chemical properties, synthesis methods, and recent advancements in the application of ZINC oxalate dihydrate, particularly in the context of modern research and industrial utilization.

Chemically, ZINC oxalate dihydrate is represented by the formula ZnC₂O₄·2H₂O. The compound exhibits a high degree of solubility in polar solvents such as water and ethanol, which facilitates its use in various chemical reactions and formulations. The presence of water molecules in its structure (as dihydrate) plays a crucial role in modulating its thermal stability and reactivity. Recent studies have highlighted the importance of ZINC oxalate dihydrate in catalytic processes, where its ability to act as a ligand or intermediate has been exploited to enhance reaction efficiencies. The compound's stability under varying pH conditions makes it a valuable component in buffer solutions used in biochemical assays.

The synthesis of ZINC oxalate dihydrate typically involves the reaction between zinc salts (such as zinc chloride or zinc sulfate) with oxalic acid under controlled conditions. The process often requires precise temperature control to ensure the formation of the dihydrate form rather than anhydrous oxalates. Advances in synthetic methodologies have enabled researchers to produce high-purity ZINC oxalate dihydrate with controlled crystal sizes and morphologies, which is critical for applications requiring specific physical properties. For instance, nanostructured forms of ZINC oxalate dihydrate have been synthesized for use as catalysts or adsorbents due to their enhanced surface area and reactivity.

In pharmaceutical research, ZINC oxalate dihydrate has shown promise as a precursor or intermediate in the synthesis of more complex drug molecules. Its ability to chelate metal ions makes it useful in developing metal-based therapeutics that target specific biological pathways. Additionally, studies have explored its potential role in antimicrobial applications, where it has been found to exhibit inhibitory effects against certain bacterial strains due to its interaction with microbial cell walls. The growing interest in green chemistry has also led to investigations into using ZINC oxalate dihydrate as a nontoxic alternative in industrial processes that traditionally rely on harsher chemicals.

Recent breakthroughs in material science have demonstrated the utility of ZINC oxalate dihydrate in fabricating advanced materials with tailored properties. For example, researchers have incorporated this compound into coatings that exhibit self-healing capabilities or into conductive materials for electronic applications. The structural versatility of ZINC oxalate dihydrate allows it to be integrated into polymers and composites, enhancing their mechanical strength and thermal stability. Such innovations underscore the compound's significance beyond traditional pharmaceuticals and highlight its potential as a building block for next-generation materials.

The environmental impact of using ZINC oxalate dihydrate has also been a focus of recent research. Studies have assessed its biodegradability and ecotoxicity profiles, revealing that under controlled conditions, it poses minimal risk to aquatic ecosystems. This finding is particularly relevant for industries seeking sustainable alternatives to conventional chemicals. Furthermore, efforts have been made to optimize waste management strategies involving ZINC oxalate dihydrate, ensuring that byproducts can be safely recycled or disposed of without adverse environmental consequences.

As research continues to uncover new applications for ZINC oxalate dihydrate, collaborations between academia and industry are becoming increasingly vital. These partnerships aim to translate laboratory findings into commercially viable products while maintaining high standards of safety and efficacy. The compound's multifaceted utility across multiple disciplines suggests that further exploration will yield additional insights into its potential benefits for society.